Cas no 162711-45-7 (3-(Benzyloxy)benzene-1-sulfonyl chloride)
3-(Benzyloxy)benzene-1-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 3-(benzyloxy)benzenesulfonyl Chloride
- 3-benzyloxyphenylsulfonyl chloride
- 3-Benzyloxyphenylboronicacid
- 3-benzyloxybenzeneboronic acid
- m-benzyloxyphenyl pinacolyl boronate ester
- 3-(benzyloxy)benzeneboronic acid
- 3-benzyloxyphenylboronic acid pinacol ester
- SBB063892
- 3-(benzyloxy)-benzene sulphonyl chloride
- [(3-Boronophenoxy)methyl]benzene
- AG-E-05540
- 3-(benzyloxy)benzene-1-sulfonyl chloride
- Boronic acid, B-[3-(phenylmethoxy)phenyl]-
- 3-benzyloxybenzenesulfonyl chloride
- 3-(Benzyloxy)phenylboronic acid
- [3-(Benzyl-Oxy)Phenyl]Boranediol
- 3-benzyloxyphenylboric acid
- 2-(3-benzyloxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolan
- [3-(benzyloxy)phenyl]boronic acid
- (3-benzyloxyphenyl)boronic acid
- 3-b
- A936894
- DB-365984
- 3-phenylmethoxybenzenesulfonyl chloride
- SCHEMBL3682884
- SCIWWDGQCBSSMB-UHFFFAOYSA-N
- MFCD06795906
- CS-0328600
- 162711-45-7
- AMY20707
- 3-(benzyloxy)benzene-1-sulfonylchloride
- 3-(Benzyloxy)benzene-1-sulfonyl chloride
-
- MDL: MFCD06795906
- Inchi: 1S/C13H11ClO3S/c14-18(15,16)13-8-4-7-12(9-13)17-10-11-5-2-1-3-6-11/h1-9H,10H2
- InChI Key: SCIWWDGQCBSSMB-UHFFFAOYSA-N
- SMILES: ClS(C1C=CC=C(C=1)OCC1C=CC=CC=1)(=O)=O
Computed Properties
- Exact Mass: 282.0117431g/mol
- Monoisotopic Mass: 282.0117431g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 51.8Ų
3-(Benzyloxy)benzene-1-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019092287-250mg |
3-(Benzyloxy)benzene-1-sulfonyl chloride |
162711-45-7 | 95% | 250mg |
665.04 USD | 2021-06-17 | |
| Alichem | A019092287-1g |
3-(Benzyloxy)benzene-1-sulfonyl chloride |
162711-45-7 | 95% | 1g |
1,630.00 USD | 2021-06-17 | |
| TRC | B187095-50mg |
3-(Benzyloxy)benzene-1-sulfonyl chloride |
162711-45-7 | 50mg |
$ 630.00 | 2022-06-07 | ||
| TRC | B187095-100mg |
3-(Benzyloxy)benzene-1-sulfonyl chloride |
162711-45-7 | 100mg |
$ 1050.00 | 2022-06-07 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1399270-100mg |
3-(Benzyloxy)benzenesulfonyl chloride |
162711-45-7 | 95+% | 100mg |
¥8100 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1399270-1g |
3-(Benzyloxy)benzenesulfonyl chloride |
162711-45-7 | 95+% | 1g |
¥31532 | 2023-04-15 | |
| Ambeed | A976074-1g |
3-(Benzyloxy)benzene-1-sulfonyl chloride |
162711-45-7 | 95+% | 1g |
$3349.0 | 2024-08-03 | |
| Crysdot LLC | CD12136139-1g |
3-(Benzyloxy)benzene-1-sulfonyl chloride |
162711-45-7 | 95+% | 1g |
$1762 | 2024-07-24 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY069311-1g |
3-(Benzyloxy)-1-benzenesulfonyl Chloride |
162711-45-7 | ≥95% | 1g |
¥9786.00 | 2025-04-17 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | Bellen007931-500mg |
3-(benzyloxy)benzene-1-sulfonyl chloride |
162711-45-7 | 95% | 500mg |
¥6120.00 | 2025-04-17 |
3-(Benzyloxy)benzene-1-sulfonyl chloride Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 3-(Benzyloxy)benzene-1-sulfonyl chloride
Introduction to 3-(Benzyloxy)benzene-1-sulfonyl chloride (CAS No: 162711-45-7)
3-(Benzyloxy)benzene-1-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No) 162711-45-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound serves as a versatile intermediate in the synthesis of various pharmacologically active molecules, particularly in the development of drugs targeting neurological and inflammatory disorders. Its unique structural features, comprising a benzene ring substituted with both a benzyloxy group and a sulfonyl chloride moiety, make it a valuable building block for medicinal chemists.
The benzyloxy group attached to the benzene ring introduces a hydrophobic region, which can enhance the compound's solubility in organic solvents and its interaction with biological targets. On the other hand, the sulfonyl chloride functional group is highly reactive and commonly used in the formation of sulfonamides, which are known for their broad spectrum of biological activities. This reactivity makes 3-(Benzyloxy)benzene-1-sulfonyl chloride a crucial intermediate in the synthesis of sulfonamide-based drugs, which have been widely used to treat infections, inflammation, and other diseases.
In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives with enhanced pharmacological properties. The structural motif of 3-(Benzyloxy)benzene-1-sulfonyl chloride has been explored in several studies as a scaffold for designing new therapeutic agents. For instance, researchers have utilized this compound to synthesize derivatives that exhibit potent inhibitory activity against enzymes such as dihydrofolate reductase (DHFR) and carbonic anhydrase (CA), which are key targets in anticancer and anti-inflammatory therapies, respectively.
One notable application of 3-(Benzyloxy)benzene-1-sulfonyl chloride is in the development of central nervous system (CNS) drugs. The benzyloxy group's ability to cross the blood-brain barrier has been leveraged to design compounds with improved CNS penetration. A recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives synthesized from this intermediate exhibited significant neuroprotective effects in animal models of neurodegenerative diseases. The study highlighted the compound's potential as a lead molecule for further development into treatments for conditions such as Alzheimer's disease and Parkinson's disease.
The synthetic utility of 3-(Benzyloxy)benzene-1-sulfonyl chloride extends beyond its applications in drug development. It has also been employed in materials science, particularly in the synthesis of functional polymers and coatings. The sulfonyl chloride group's ability to undergo nucleophilic substitution reactions allows for the introduction of various functional groups into polymer backbones, resulting in materials with tailored properties such as enhanced thermal stability and biodegradability.
From a chemical synthesis perspective, 3-(Benzyloxy)benzene-1-sulfonyl chloride can be prepared through multiple pathways. One common method involves the sulfonylation of benzyloxybenzene followed by chlorination. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have also been explored to achieve higher yields and purities. These synthetic advancements have made 162711-45-7 more accessible to researchers, facilitating its use in diverse chemical applications.
The safety and handling of 3-(Benzyloxy)benzene-1-sulfonyl chloride are important considerations for researchers working with this compound. While it is not classified as a hazardous material under standard regulations, appropriate personal protective equipment (PPE) should be used to minimize exposure. Good laboratory practices (GLP) should be followed to ensure safe handling and storage.
In conclusion, 3-(Benzyloxy)benzene-1-sulfonyl chloride (CAS No: 162711-45-7) is a multifaceted compound with significant applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique structural features make it an invaluable intermediate for designing novel therapeutic agents, particularly those targeting neurological and inflammatory disorders. As research continues to uncover new applications for this compound, its importance in scientific endeavors is likely to grow further.
162711-45-7 (3-(Benzyloxy)benzene-1-sulfonyl chloride) Related Products
- 89376-18-1(2-(benzyloxy)benzene-1-sulfonyl chloride)
- 210755-57-0(Benzenesulfonyl chloride, 4-[(4-fluorophenyl)methoxy]-)
- 1048919-47-6(4-(phenylmethoxy)-1-Naphthalenesulfonyl chloride)
- 69129-60-8(3-ethoxybenzene-1-sulfonyl chloride)
- 1016516-29-2(4-(Benzyloxy)-3,5-dimethylbenzene-1-sulfonyl chloride)
- 87001-32-9(4-(Benzyloxy)benzene-1-sulfonyl chloride)
- 55551-65-0(BENZENESULFONYL CHLORIDE, 3-(BENZOYLOXY)-)
- 625814-30-4(BENZENESULFONYL CHLORIDE, 3-[(4-FLUOROPHENYL)METHOXY]-)
- 1002727-89-0(4-(Phenoxymethyl)benzenesulfonyl chloride)
- 885950-86-7(3-(4-Methylphenoxy)phenylsulfonyl chloride)